Cas no 52338-52-0 (2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline)

2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline structure
52338-52-0 structure
Product Name:2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline
CAS No:52338-52-0
MF:C24H20N2O4S
MW:432.491604804993
CID:1580455
PubChem ID:104162
Update Time:2025-04-21

2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline Chemical and Physical Properties

Names and Identifiers

    • 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline
    • 2,2'-(Sulfonylbis(4,1-phenyleneoxy))bisbenzenamine
    • 2,2'-[Sulfonylbis(4,1-phenyleneoxy)]dianiline
    • Benzenamine, 2,2'-(sulfonylbis(4,1-phenyleneoxy))bis-
    • benzenamine, 2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis-
    • Bis(4-aminophenoxyphenyl)sulfone
    • Bis[4-(2-aminophenoxy)phenyl] sulfone
    • 2-[4-[4-(2-aminophenoxy)phenyl]sulfonylphenoxy]aniline
    • AKOS030228006
    • 52338-52-0
    • DTXSID9068740
    • 2-{4-[4-(2-AMINOPHENOXY)BENZENESULFONYL]PHENOXY}ANILINE
    • FJYCAYKHNVQCJW-UHFFFAOYSA-N
    • SCHEMBL1142365
    • Inchi: 1S/C24H20N2O4S/c25-21-5-1-3-7-23(21)29-17-9-13-19(14-10-17)31(27,28)20-15-11-18(12-16-20)30-24-8-4-2-6-22(24)26/h1-16H,25-26H2
    • InChI Key: FJYCAYKHNVQCJW-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC1C=CC=CC=1N)(C1C=CC(=CC=1)OC1C=CC=CC=1N)(=O)=O

Computed Properties

  • Exact Mass: 432.1145
  • Monoisotopic Mass: 432.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 104.64

2,2'-[sulfonylbis(benzene-4,1-diyloxy)]dianiline Related Literature

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